Cas no 1707359-71-4 ((4-Iodo-1H-pyrazol-3-yl)-acetonitrile)

• Product Name: (4-Iodo-1H-pyrazol-3-yl)-acetonitrile
• CAS No: 1707359-71-4
• MF: C₅H₄IN₃
• MW: 233.009832382202
• CID: 5210610
• Update Time: 2025-08-02

(4-Iodo-1H-pyrazol-3-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Iodo-1H-pyrazol-3-yl)-acetonitrile

• Inchi： 1S/C5H4IN3/c6-4-3-8-9-5(4)1-2-7/h3H,1H2,(H,8,9)
• InChI Key： WJCCHOJQWIUHDU-UHFFFAOYSA-N
• SMILES： N1C=C(I)C(CC#N)=N1

Additional information on (4-Iodo-1H-pyrazol-3-yl)-acetonitrile

Introduction to (4-Iodo-1H-pyrazol-3-yl)-acetonitrile (CAS No. 1707359-71-4)

The compound (4-Iodo-1H-pyrazol-3-yl)-acetonitrile (CAS No. 1707359-71-4) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure and chemical properties, has garnered attention in recent years due to its potential in drug discovery and as a versatile building block in organic synthesis.

The molecular structure of (4-Iodo-1H-pyrazol-3-yl)-acetonitrile comprises a pyrazole ring substituted with an iodo group at the 4-position and an acetonitrile group at the 3-position. This configuration imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations and biological assays.

Recent studies have highlighted the role of (4-Iodo-1H-pyrazol-3-yl)-acetonitrile in the development of novel therapeutic agents, particularly in the field of oncology and neurodegenerative diseases. Its ability to act as a scaffold for constructing bioactive molecules has been extensively explored in academic and industrial research settings.

In terms of synthesis, (4-Iodo-1H-pyrazol-3-yl)-acetonitrile can be prepared through a variety of routes, including nucleophilic substitution, coupling reactions, and cyclization processes. The choice of synthetic methodology often depends on the availability of starting materials and the desired scale of production.

The compound's stability under various reaction conditions has been a focal point of recent investigations. Researchers have demonstrated that (4-Iodo-1H-pyrazol-3-yl)-acetonitrile exhibits remarkable resilience to thermal degradation and oxidative stress, which is crucial for its application in high-throughput screening assays and combinatorial chemistry.

From an environmental standpoint, the ecological impact of (4-Iodo-1H-pyrazol-3-yliod-acetonitrile has been studied to ensure its safe handling and disposal. Findings indicate that the compound undergoes efficient biodegradation under controlled conditions, minimizing its potential environmental footprint.

In conclusion, (4-Iodo-1H-pyrazol-3-yliod-acetonitrile (CAS No. 1707359_71_4) stands as a pivotal molecule in contemporary chemical research, offering vast opportunities for innovation across multiple disciplines.